3-Chloro-2-iodoaniline
Overview
Description
3-Chloro-2-iodoaniline is a chemical compound with the molecular formula C6H5ClIN. It has a molecular weight of 253.47 . It is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of anilines, such as 3-Chloro-2-iodoaniline, can involve several steps including nitration, conversion from the nitro group to an amine, and bromination . The nitro group is meta directing, which means that the first step needs to be the nitration . The conversion of the nitro group to an amine must occur last because the amine group is ortho/para directing .Molecular Structure Analysis
The InChI code for 3-Chloro-2-iodoaniline is 1S/C6H5ClIN/c7-4-2-1-3-5(9)6(4)8/h1-3H,9H2 .Chemical Reactions Analysis
The reactions of 3-Chloro-2-iodoaniline can involve several steps. For instance, the synthesis of anilines can involve direct nucleophilic substitution, nucleophilic substitution through aryne intermediates, nitroarene reduction, and reactions of secondary amines .Physical And Chemical Properties Analysis
3-Chloro-2-iodoaniline is a solid at room temperature . It has a boiling point of 303.5°C at 760 mmHg . The flash point is 137.4°C .Scientific Research Applications
3-Chloro-2-iodoaniline: Scientific Research Applications
Material Science: 3-Chloro-2-iodoaniline is utilized in material science research, particularly in the synthesis of complex organic compounds and materials with specific properties. Its reactivity due to the halogen groups makes it a valuable intermediate in creating new materials.
Chemical Synthesis: This compound serves as a building block in chemical synthesis, aiding in the formation of various chemical structures. It is especially useful in constructing indolyl benzoic acid derivatives, which have numerous potential applications .
Catalysis: In catalysis, 3-Chloro-2-iodoaniline is used as a component in reactions facilitated by metal-organic frameworks (MOFs). For example, it can participate in the synthesis of benzothiazoles using Cu-MOF as a recyclable catalyst .
Pharmaceutical Research: While not directly mentioned, compounds like 3-Chloro-2-iodoaniline often play a role in pharmaceutical research due to their potential as intermediates in drug synthesis.
Analytical Chemistry: In analytical chemistry, halogenated anilines can be used as standards or reagents in various analytical methods, including chromatography and spectroscopy.
Nonlinear Optical Properties: There is research on the nonlinear optical properties of aniline derivatives, which suggests potential applications for 3-Chloro-2-iodoaniline in this field as well .
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 3-Chloro-2-iodoaniline is primarily through its reactivity as a chemical intermediate. It can participate in various chemical reactions such as nucleophilic substitution . The chlorine and iodine substituents on the aniline ring make it a versatile intermediate in organic synthesis .
Biochemical Pathways
As a chemical intermediate, 3-Chloro-2-iodoaniline can be involved in various biochemical pathways depending on the final product it is used to synthesize. For instance, it has been used in the preparation of indolyl benzoic acid derivatives, which are known to activate the Nurr1 (NR4A2) pathway, a potential therapeutic target for Parkinson’s disease .
Pharmacokinetics
Its adme (absorption, distribution, metabolism, and excretion) properties would largely depend on the specific context in which it is used, such as the final product it is used to synthesize and the route of administration .
Result of Action
The result of 3-Chloro-2-iodoaniline’s action is primarily seen in the products it helps synthesize. For example, when used to synthesize indolyl benzoic acid derivatives, these compounds can activate the Nurr1 pathway, which has implications in neuroprotection and neuroregeneration, potentially benefiting patients with Parkinson’s disease .
Action Environment
The action of 3-Chloro-2-iodoaniline can be influenced by various environmental factors. For instance, its reactivity can be affected by factors such as temperature, pH, and the presence of other reactants . Additionally, its stability may be affected by light and heat, necessitating storage in a dark place under an inert atmosphere at 2-8°C .
properties
IUPAC Name |
3-chloro-2-iodoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClIN/c7-4-2-1-3-5(9)6(4)8/h1-3H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVUXUJYVIVRKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90612499 | |
Record name | 3-Chloro-2-iodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90612499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-iodoaniline | |
CAS RN |
70237-25-1 | |
Record name | 3-Chloro-2-iodoaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70237-25-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2-iodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90612499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 70237-25-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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